Cas no 1334495-40-7 (4-Hydroxy-4-Trifluoromethyl-Azepane-1-Carboxylic Acid Tert-Butyl Ester)

• Product Name: 4-Hydroxy-4-Trifluoromethyl-Azepane-1-Carboxylic Acid Tert-Butyl Ester
• CAS No: 1334495-40-7
• MF: C₁₂H₂₀F₃NO₃
• MW: 283.287314414978
• MDL: MFCD20232851
• CID: 4584804
• PubChem ID: 118798420
• Update Time: 2023-04-03

4-Hydroxy-4-Trifluoromethyl-Azepane-1-Carboxylic Acid Tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-4-Trifluoromethyl-Azepane-1-Carboxylic Acid Tert-Butyl Ester
• 4-Hydroxy-4-Trifluoromethyl-Azepane-1-Carboxylic Acid Tert-Butyl Ester(WX641083)
• 1H-Azepine-1-carboxylic acid, hexahydro-4-hydroxy-4-(trifluoromethyl)-, 1,1-dime…
• 1H-Azepine-1-carboxylic acid, hexahydro-4-hydroxy-4-(trifluoromethyl)-, 1,1-dimethylethyl ester

• MDL： MFCD20232851
• Inchi： 1S/C12H20F3NO3/c1-10(2,3)19-9(17)16-7-4-5-11(18,6-8-16)12(13,14)15/h18H,4-8H2,1-3H3
• InChI Key： MFZCPLQJSDHUOD-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(O)(C(F)(F)F)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4